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Compound of Interest

Compound Name: 2,2-Dimethylheptane

Cat. No.: B094757

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 2,2-
Dimethylheptane (CAS No. 1071-26-7), a saturated aliphatic hydrocarbon. The information is
compiled to meet the needs of professionals in research and development who require detailed
safety information for handling, storage, and in case of accidental exposure.

Summary of Material Identification

Identifier Value

Chemical Name 2,2-Dimethylheptane
Synonyms Heptane, 2,2-dimethyl-
CAS Number 1071-26-7[1][2]
Molecular Formula C9H20[1][3]

Molecular Weight 128.26 g/mol [1][3]
IUPAC Name 2,2-dimethylheptane[1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,2-
Dimethylheptane.
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Property Value

Appearance Colorless to pale yellow clear liquid
Boiling Point 132.0 £ 7.0 °C at 760 mmHg[3]
Flash Point 24.4 £ 11.7 °C[3]

Density 0.7 £ 0.1 g/cm?3[3]

Vapor Pressure 11.1 + 0.1 mmHg at 25°C[3]

logP (Octanol/Water Partition Coefficient) 5.17[3]

Refractive Index 1.408[3]

Soluble in water, 2.898 mg/L @ 25 °C

Solubilit
Y (estimated)[4]

Hazard Identification and Classification

2,2-Dimethylheptane is a flammable liquid and vapor.[5] Inhalation may cause drowsiness or
dizziness, and it may be fatal if swallowed and enters the airways.[5]

GHS Hazard Statements:

e Flammable liquid and vapor.[5]
o May be fatal if swallowed and enters airways.[5]

e Harmful if inhaled.[5]

Precautionary Statements:

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[5]
o Keep container tightly closed.[5]
e Ground/bond container and receiving equipment.[5]

o Wear protective gloves, eye protection, and face protection.[5]
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If swallowed, immediately call a poison center or doctor. Do NOT induce vomiting.[5]

If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with
water/shower.[5]

If inhaled, remove person to fresh air and keep comfortable for breathing.[5]

Store in a well-ventilated place. Keep cool.[5]

The logical flow for hazard identification and response is illustrated in the following diagram.

Hazard Identification and Response Workflow
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(Flammable Liquid, Aspiration Hazard, Inhalation Hazard)

Prevention Measures
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Click to download full resolution via product page
Hazard ldentification and Response Workflow

Experimental Protocols

Detailed experimental protocols for the toxicological data of 2,2-Dimethylheptane are not
readily available in the public domain. The provided safety data sheets often state "no data
available" for acute toxicity metrics like LD50 and LC50. The physical and chemical properties
are determined through standard experimental techniques as described below.

Determination of Boiling Point (General Protocol)
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The boiling point is typically determined using a distillation method. A sample of the substance
is heated in a distillation apparatus, and the temperature at which the liquid boils and its vapor
is in equilibrium with the liquid at atmospheric pressure is recorded as the boiling point.

Determination of Flash Point (General Protocol)

The flash point is commonly determined using a closed-cup tester (e.g., Pensky-Martens or
Cleveland open-cup). The substance is heated at a slow, constant rate, and a small flame is
periodically passed over the surface of the liquid. The flash point is the lowest temperature at
which the vapors above the liquid ignite.

The experimental workflow for a generic flash point determination is outlined in the diagram
below.
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General Experimental Workflow for Flash Point Determination
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General Experimental Workflow for Flash Point Determination
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Toxicological Information

There is limited specific toxicological data available for 2,2-Dimethylheptane. The primary

health hazards are related to its physical properties and general effects of hydrocarbons.

Toxicity Endpoint

Data

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

May cause skin irritation

Serious Eye Damage/Irritation

May cause eye irritation

Respiratory or Skin Sensitization

Not expected to be a sensitizer

Germ Cell Mutagenicity

No data available

Carcinogenicity

Not classified as a carcinogen

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause drowsiness or dizziness

Specific Target Organ Toxicity (Repeated
Exposure)

No data available

Aspiration Hazard

May be fatal if swallowed and enters airways|[5]

Handling, Storage, and Disposal

Proper handling and storage are crucial to ensure safety when working with 2,2-

Dimethylheptane.

Handling:

e Use in a well-ventilated area.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[5]

o Keep away from heat, sparks, and open flames.[5]
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¢ Use non-sparking tools and explosion-proof equipment.[5]
» Ground and bond containers when transferring material to prevent static discharge.[5]

* Avoid breathing vapors.[5]

Storage:

» Store in a cool, dry, well-ventilated place away from incompatible materials.[5]
* Keep containers tightly closed.[5]

e Store in a flammable liquids storage area.

Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[5]

The logical relationship between safe handling, storage, and personal protection is depicted in
the diagram below.

Safe Handling and Storage Practices

2,2-Dimethylheptane

s
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Safe Handling and Storage Practices
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First-Aid Measures

In case of exposure, follow these first-aid measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor if irritation persists.[2]

e Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
o Specific Hazards: Vapors may form explosive mixtures with air.[5]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Accidental Release Measures

e Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
Remove all sources of ignition.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

o Containment and Cleaning: Collect and arrange for disposal. Use spark-proof tools and
explosion-proof equipment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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